Cas no 2491-99-8 (1,3,4-Oxadiazole,2,5-bis(3,4-dichlorophenyl)-)

1,3,4-Oxadiazole,2,5-bis(3,4-dichlorophenyl)- structure
2491-99-8 structure
Product Name:1,3,4-Oxadiazole,2,5-bis(3,4-dichlorophenyl)-
CAS No:2491-99-8
MF:C14H6Cl4N2O
MW:360.022239208221
CID:288809
PubChem ID:259838
Update Time:2025-04-19

1,3,4-Oxadiazole,2,5-bis(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole,2,5-bis(3,4-dichlorophenyl)-
    • 2,5-bis(3,4-dichlorophenyl)-1,3,4-oxadiazole
    • 2491-99-8
    • NSC90456
    • NSC-90456
    • DTXSID60293537
    • Inchi: 1S/C14H6Cl4N2O/c15-9-3-1-7(5-11(9)17)13-19-20-14(21-13)8-2-4-10(16)12(18)6-8/h1-6H
    • InChI Key: YMEGRHRBQLZTKN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=NN=C(C2C=CC(=C(C=2)Cl)Cl)O1)Cl

Computed Properties

  • Exact Mass: 357.92368
  • Monoisotopic Mass: 357.923
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.518
  • Boiling Point: 492.3°Cat760mmHg
  • Flash Point: 251.6°C
  • Refractive Index: 1.622
  • PSA: 38.92
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